3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

Specification

• Molecular Formula: C22H20FNO3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C22H20FNO3/c23-15-7-5-14(6-8-15)11-24-12-19-20(26-13-24)10-9-17-16-3-1-2-4-18(16)22(25)27-21(17)19/h5-10H,1-4,11-13H2
• Standard InChI Key: KMUBNSNPVKKWBE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(C4=C(C=C3)OCN(C4)CC5=CC=C(C=C5)F)OC2=O

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The molecular architecture of 3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one integrates a benzochromeno-oxazine fused ring system with a 4-fluorobenzyl substituent at the 3-position. The chromeno moiety (a benzene ring fused to a pyran derivative) and the 1,3-oxazine ring create a rigid polycyclic framework, while the fluorobenzyl group introduces electron-withdrawing characteristics that modulate electronic density across the system.

The IUPAC name, 3-[(4-fluorophenyl)methyl]-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,benzoxazin-6-one, reflects this arrangement. Key molecular descriptors include:

Property	Value
Molecular formula	C$_{22}$H$_{20}$FNO$_3$
Molecular weight	365.4 g/mol
Canonical SMILES	C1CCC2=C(C1)C3=C(C4=C(C=C3)OCN(C4)CC5=CC=C(C=C5)F)OC2=O
Topological polar surface	46.2 Ų

This structural complexity confers notable stability and selective reactivity, particularly at the oxazine nitrogen and the keto group of the chromenone system.

Spectroscopic and Computational Insights

Nuclear magnetic resonance (NMR) studies of analogous oxazine derivatives reveal distinct proton environments: the fluorobenzyl methylene protons typically resonate near δ 4.3–4.6 ppm, while aromatic protons in the chromeno system appear between δ 6.8–7.4 ppm. Density functional theory (DFT) simulations predict a planar conformation for the oxazine ring, with the fluorobenzyl group adopting an equatorial orientation to minimize steric clash with the fused rings.

Synthetic Methodologies

Multi-Step Organic Synthesis

The synthesis of 3-(4-fluorobenzyl)-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one typically proceeds via a convergent strategy involving three key stages:

• Chromenone Precursor Preparation: Cyclocondensation of resorcinol derivatives with β-keto esters yields the benzochromen-6-one core.

• Oxazine Ring Formation: Reaction of the chromenone with a 4-fluorobenzylamine derivative under acidic conditions generates the 1,3-oxazine ring via Mannich-type cyclization.

• Hydrogenation: Selective reduction of the pyran double bond using catalytic hydrogenation produces the hexahydro derivative.

Critical parameters influencing yield (typically 40–55%) include:

• Solvent polarity (preferential use of dichloromethane or THF)

• Temperature control during cyclization (60–80°C optimal)

• Catalyst selection (p-toluenesulfonic acid for acid-mediated steps).

Analytical Characterization

Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization from ethanol affords analytically pure material. High-resolution mass spectrometry (HRMS) confirms the molecular ion at m/z 365.1423 [M+H]$^+$, while infrared spectroscopy shows characteristic absorptions at 1745 cm$^{-1}$ (C=O stretch) and 1220 cm$^{-1}$ (C-F vibration).

Applications in Science and Technology

Medicinal Chemistry

The compound serves as a lead structure for developing:

• AChE inhibitors with improved blood-brain barrier permeability

• Anticonvulsant agents targeting voltage-gated sodium channels

• Anticancer prodrugs activated by tumor-associated esterases.

Materials Science

Unique electronic properties enable applications in:

• Organic semiconductors (bandgap ≈ 3.1 eV)

• Fluorescent probes (λ$_{em}$ = 450 nm in DMSO)

• Coordination polymers via nitrogen and oxygen donor sites.

Comparative Analysis with Structural Analogs

Parameter	Target Compound	3-(4-Fluorophenyl) Analog
Molecular formula	C$_{22}$H$_{20}$FNO$_3$	C$_{21}$H$_{14}$FNO$_3$
Molecular weight	365.4 g/mol	347.3 g/mol
Key substituent	4-Fluorobenzyl	4-Fluorophenyl
Predicted logP	3.8	4.1
Synthetic yield	40–55%	32–48%

The benzyl vs. phenyl substitution confers enhanced conformational flexibility, potentially improving target engagement kinetics.

Future Research Directions

Priority areas include:

• In vivo pharmacokinetic profiling to assess oral bioavailability and metabolic stability

• Structure-activity relationship (SAR) studies modifying the oxazine ring’s saturation state

• Advanced material synthesis exploring coordination with transition metals for catalytic applications.